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Compound of Interest

Compound Name: Biotin-C4-amide-C5-NH2

Cat. No.: B11827870

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-C4-amide-C5-NH2, a
critical reagent in bioconjugation and antibody-drug conjugate (ADC) development. This
document details its chemical properties, identifies key suppliers, and outlines its primary
applications, complete with illustrative workflows.

Core Compound Data

Biotin-C4-amide-C5-NH2 is a versatile linker molecule that incorporates a biotin moiety for
affinity-based applications and a primary amine for conjugation.

Property Value

CAS Number 151294-96-1[1]
Molecular Formula C14H26N4029[1]
Molecular Weight 314.45 g/mol [1]

N-(4-Aminobutyl)-5-((3aS,4S,6aR)-2-
Synonyms oxohexahydro-1H-thieno[3,4-d]imidazol-4-
yl)pentanamide, N-(4-Aminobutyl)biotinamide
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A variety of chemical suppliers offer Biotin-C4-amide-C5-NH2, ensuring its accessibility for
research and development purposes.

Supplier Purity Notes
) Platform with multiple
Chemsrc Varies by vendor _
suppliers.
o - Described as a cleavable ADC
Xcess Biosciences Not specified )
linker.[2]
N Labeled as a cleavable ADC
ALFAGEN Not specified ]
linker.[3]
) Marketed as a cleavable ADC
DC Chemicals >98% _
linker.[4]
] N Listed as a cleavable ADC
ChemicalBook Not specified

linker.[5]

Primary Application: Antibody-Drug Conjugate
(ADC) Synthesis

The principal application of Biotin-C4-amide-C5-NH2 is as a cleavable linker in the synthesis
of ADCs.[1][2][3][4][5] ADCs are a class of targeted therapeutics that utilize a monoclonal
antibody to deliver a potent cytotoxic agent specifically to cancer cells. The linker plays a
crucial role in connecting the antibody to the drug and is designed to be stable in circulation but
to release the payload upon internalization into the target cell.

Experimental Workflow: ADC Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an antibody-drug
conjugate utilizing a biotinylated linker like Biotin-C4-amide-C5-NH2. This workflow represents
a common strategy in ADC development, where the biotin group can be used for purification or
as a secondary targeting/detection mechanism.
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Step 1: Linker Activation
Biotin-C4-amide-C5-NH2 Activated Linker
(e.g., with SMCC)

Step 2: Conjugation to Drug
onjugation

Step 4: Final ADC Assembly Step 5: Purification
= Antibody-Drug Conjugate (ADC) €9 o grap Purified ADC

Click to download full resolution via product page

Caption: Generalized workflow for Antibody-Drug Conjugate (ADC) synthesis.

Signaling Pathways

Biotin-C4-amide-C5-NH2 is a synthetic linker and does not have a direct role in modulating
biological signaling pathways. Its utility lies in its application as a tool to create targeted
therapeutics, such as ADCs, which are designed to interact with specific cellular pathways. For
instance, an ADC constructed with this linker could deliver a drug that inhibits a signaling
pathway critical for cancer cell survival. The biotin component can also be used in affinity-
based pull-down assays to study protein-protein interactions, which are fundamental to virtually
all signaling pathways.

Experimental Workflow: Affinity-Based Protein Pull-
Down
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The diagram below outlines the logical steps involved in using a biotinylated molecule for a
pull-down experiment to identify protein interaction partners.

1. Bait Preparation

(Conjugate Biotin-C4-amide-C5-NH2
to Protein of Interest)

2. Incubation
(Biotinylated Bait + Cell Lysate)

3. Capture
(Add Streptavidin-coated Beads)

4. Wash Steps
(Remove Non-specific Binders)

5. Elution
(Release Bound Proteins)

6. Analysis
(e.g., Western Blot, Mass Spectrometry)

Click to download full resolution via product page

Caption: Workflow for an affinity-based protein pull-down assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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